3-(4-bromophenyl)-7-(4-pyridinyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-(4-bromophenyl)-7-pyridin-4-ylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C17H11BrN4/c18-14-3-1-12(2-4-14)15-11-21-22-16(7-10-20-17(15)22)13-5-8-19-9-6-13/h1-11H
• InChI Key: FVQZGFZRBXVRJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C3N=CC=C(N3N=C2)C4=CC=NC=C4)Br
• Molecular Formula: C17H11BrN4
• Molecular Weight: 351.2 g/mol

Description

“3-(4-bromophenyl)-7-(4-pyridinyl)pyrazolo[1,5-a]pyrimidine” is a compound that belongs to the pyrazolo[1,5-a]pyrimidine class. Pyrazolo[1,5-a]pyrimidines have become of significant interest for the medicinal chemistry community as a privileged scaffold for the development of kinase inhibitors to treat a range of diseases, including cancer.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives involves the design and creation of a novel series of compounds linked to a piperazine ring, bearing different aromatic moieties, through different linkages. An efficient method was developed for the synthesis of pyrazole fused heterocycles via the palladium-catalyzed solvent-free reaction of β-halovinyl/aryl aldehydes and 3-aminopyrazoles/5-aminopyrazoles under microwave irradiation in good yields.